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Compound of Interest

Compound Name: 2,3-Dimethylbenzaldehyde

Cat. No.: B027725 Get Quote

An In-depth Technical Guide to 2,3-Dimethylbenzaldehyde (CAS: 5779-93-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Dimethylbenzaldehyde (CAS

No. 5779-93-1), a key aromatic aldehyde intermediate. The document details its

physicochemical properties, spectroscopic data, a detailed synthesis protocol, and its

significant role in the synthesis of pharmaceutical compounds.

Core Physicochemical Properties
2,3-Dimethylbenzaldehyde is a colorless to pale yellow liquid.[1][2] Its core chemical and

physical properties are summarized in the table below, compiled from various chemical data

sources.
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Property Value

CAS Number 5779-93-1[1][3]

Molecular Formula C₉H₁₀O[1][3]

Molecular Weight 134.18 g/mol [1][3]

Appearance Colorless to pale yellow clear liquid[1]

Boiling Point 86-88 °C at 10 mmHg[1][4] 110 °C at 20 mmHg

Density 1.029 g/mL at 25 °C[1][4]

Refractive Index (n20/D) 1.553[1][4]

Flash Point 101-102 °C (214-215 °F)[1][5]

Solubility Soluble in Chloroform, Methanol[1]

Storage Conditions 2-8°C, under inert atmosphere[1]

Spectroscopic and Analytical Data
Spectroscopic data is crucial for the structural confirmation and purity assessment of 2,3-
Dimethylbenzaldehyde.

Nuclear Magnetic Resonance (NMR): 1H NMR spectra are available for this compound,

typically recorded in a deuterated chloroform (CDCl₃) solvent.[6] The spectra are used to

confirm the proton environment of the molecule.

Other Spectroscopic Data: Fourier-transform infrared spectroscopy (FTIR), Raman

spectroscopy, and mass spectrometry (MS) data have also been documented for this

compound, providing further structural and purity information.[7] Purity is often determined by

Gas Chromatography (GC), with commercially available grades typically exceeding 96-97%.

[5][8]

Experimental Protocol: Synthesis
2,3-Dimethylbenzaldehyde can be synthesized via a Grignard reaction, a common method for

forming carbon-carbon bonds. The following protocol is based on a method described in patent
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literature for its preparation from 2,3-dimethylbromobenzene.[1][9][10]

Objective: To synthesize 2,3-Dimethylbenzaldehyde via formylation of a Grignard reagent.

Reactants:

1-Bromo-2,3-dimethylbenzene (starting material)

Magnesium (Mg) chips

N,N-Dimethylformamide (DMF)

Tetrahydrofuran (THF), anhydrous (solvent)

Saturated aqueous ammonium chloride (NH₄Cl) solution (for quenching)

Ethyl acetate (for extraction)

Anhydrous sodium sulfate (for drying)

Procedure:

Grignard Reagent Formation:

Under a nitrogen atmosphere, add magnesium chips (1.1 mol) and anhydrous THF (160

mL) to a reaction flask.[1][4]

Prepare a solution of 1-bromo-2,3-dimethylbenzene (1.0 mol total) in anhydrous THF.

Add a small portion (approx. 0.1 mol) of the 1-bromo-2,3-dimethylbenzene solution

dropwise to the magnesium suspension with stirring to initiate the reaction.[1][4]

Once the reaction begins, add the remaining 1-bromo-2,3-dimethylbenzene solution

dropwise.

After the addition is complete, reflux the reaction mixture for 1 hour to ensure complete

formation of the Grignard reagent.[1][4]

Formylation Reaction:
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Cool the resulting Grignard reagent solution in an ice bath.[1][4]

Slowly add a solution of N,N-dimethylformamide (1.0 mol) in anhydrous THF (300 mL)

dropwise, ensuring the internal reaction temperature does not exceed 20°C.[1][4]

After the addition is complete, allow the mixture to warm to room temperature and

continue stirring for 2 hours.[1][4]

Work-up and Purification:

Quench the reaction by carefully adding saturated aqueous ammonium chloride solution

(1000 mL).[1][4]

Separate the organic phase. Extract the aqueous phase with ethyl acetate.[1][4]

Combine all organic phases and wash with saturated saline solution.[1][4]

Dry the organic phase over anhydrous sodium sulfate.[1][4]

Filter and concentrate the solution under reduced pressure to yield the crude product. This

method has been reported to produce 2,3-dimethylbenzaldehyde in up to 96% yield.[1]

[4]
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Step 1: Grignard Reagent Formation

Step 2: Formylation

Step 3: Work-up & Purification

1. Mix Mg + THF
(N₂ Atmosphere)

2. Add 2,3-Dimethyl
bromobenzene in THF

3. Reflux for 1 hour

4. Cool Grignard Reagent
(Ice Bath)

Proceed to next step

5. Add DMF in THF
(T < 20°C)

6. Stir at RT for 2 hours

7. Quench with aq. NH₄Cl

Proceed to work-up

8. Extract with Ethyl Acetate

9. Wash & Dry Organic Phase

10. Concentrate under
Reduced Pressure

2,3-Dimethylbenzaldehyde

Yields

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,3-Dimethylbenzaldehyde.
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Application in Drug Development
While 2,3-Dimethylbenzaldehyde is not typically an active pharmaceutical ingredient (API)

itself, it serves as a crucial intermediate in the synthesis of complex drug molecules. Its most

notable application is as a key building block for the synthesis of Dexmedetomidine.[9]

Dexmedetomidine is a potent and highly selective α₂-adrenergic receptor agonist, valued for its

sedative and analgesic properties in clinical settings.[9] The synthesis of this pharmaceutical

agent relies on 2,3-Dimethylbenzaldehyde as a starting point for constructing the substituted

phenyl group essential for its biological activity.[9] This underscores the compound's

importance in the pharmaceutical supply chain.

2,3-Dimethylbenzaldehyde
(Key Intermediate)

Multi-step
Chemical Synthesis

is a precursor in Dexmedetomidine
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Caption: Role of 2,3-Dimethylbenzaldehyde in drug development.

Safety and Handling
2,3-Dimethylbenzaldehyde is classified as a combustible liquid and may be harmful if

swallowed. It can cause skin and serious eye irritation, and may cause respiratory irritation.[11]

Handling: Use in a well-ventilated area.[11][12] Avoid breathing vapors.[11] Avoid contact

with skin, eyes, and clothing.[12] Keep away from heat, sparks, and open flames.[12]

Personal Protective Equipment (PPE): Wear protective gloves, and eye/face protection.

First Aid: In case of contact, rinse skin or eyes thoroughly with water.[11] If inhaled, move to

fresh air.[11] If swallowed, rinse mouth and consult a physician.[11]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[12]
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It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling

this chemical.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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